(2S,4R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-4-fluoropyrrolidine-2-carboxylic acid

• IUPAC Name: 1-(9H-fluoren-9-ylmethoxycarbonyl)-4-fluoropyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C20H18FNO4/c21-12-9-18(19(23)24)22(10-12)20(25)26-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,12,17-18H,9-11H2,(H,23,24)
• InChI Key: CJEQUGHYFSTTQT-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1C(=O)O)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)F
• Molecular Formula: C20H18FNO4
• DSSTOX Substance ID: DTXSID80405731
• Molecular Weight: 355.4 g/mol
• CAS No.: 203866-20-0

Description

(2S,4R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-4-fluoropyrrolidine-2-carboxylic acid, also known as this compound, is a useful research compound. Its molecular formula is C20H18FNO4 and its molecular weight is 355.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Understanding Biocatalyst Inhibition

Carboxylic acids, including structurally related compounds, are noted for their role in biorenewable chemicals production and their inhibitory effects on microbes like Escherichia coli and Saccharomyces cerevisiae. These effects include cell membrane damage and internal pH decrease, offering insights into metabolic engineering strategies for microbial robustness enhancement (Jarboe et al., 2013).

Fluorinated Compounds and Environmental Impact

Research on fluorinated alternatives to long-chain perfluoroalkyl carboxylic acids (PFCAs) and perfluoroalkane sulfonic acids (PFSAs) sheds light on their environmental releases, persistence, and exposure risks. Although not directly about the compound , this highlights the environmental considerations and potential regulatory aspects of related fluorinated carboxylic acids (Wang et al., 2013).

Antioxidant, Microbiological, and Cytotoxic Activity

The structure-related activity of carboxylic acids, including antioxidant, antimicrobial, and cytotoxic effects, points to potential pharmaceutical and therapeutic applications. Such research emphasizes the importance of structural differences in defining the bioactivity of carboxylic acids and their derivatives (Godlewska-Żyłkiewicz et al., 2020).

Application in Drug Synthesis

Levulinic acid (LEV), a carboxylic acid, is highlighted for its versatility in drug synthesis, serving as a precursor for various pharmaceuticals. This underscores the potential for structurally similar carboxylic acids to contribute to the synthesis of cost-effective and cleaner drugs (Zhang et al., 2021).

Peptide Studies and Structural Analysis

The spin label amino acid TOAC, utilized in peptide studies, illustrates the application of carboxylic acid derivatives in analyzing peptide structure and dynamics. This area of research provides valuable insights into peptide-protein interactions and secondary structure analysis (Schreier et al., 2012).

Mechanism of Action

Mode of Action

The compound is a derivative of proline, a proteinogenic amino acid, with a fluorenylmethyloxycarbonyl (Fmoc) protecting group . The Fmoc group is base-labile, meaning it can be removed under basic conditions . This property is utilized in solid-phase peptide synthesis (SPPS), where the Fmoc group is removed to allow the next amino acid to be added to the growing peptide chain .